1-(methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide
Overview
Description
1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of 1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters, such as dopamine and acetylcholine. It may also have an effect on the immune system by reducing inflammation and oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide can improve cognitive function, reduce inflammation, and provide analgesic effects. It has also been shown to have a neuroprotective effect by reducing oxidative stress and preventing neuronal damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide in lab experiments is its potential therapeutic properties. It can be used to investigate the treatment of various neurological disorders and inflammatory conditions. However, one of the limitations is the lack of understanding of its mechanism of action, which may hinder its further development as a therapeutic agent.
Future Directions
There are several future directions for the research of 1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide. One direction is to investigate its potential use in the treatment of other neurological disorders, such as multiple sclerosis and Huntington's disease. Another direction is to explore its potential as an anti-inflammatory agent for the treatment of autoimmune diseases. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacological properties for therapeutic use.
Conclusion:
1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide is a chemical compound that has shown promising results in scientific research for its potential therapeutic properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.
Scientific Research Applications
1-(Methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide has been investigated for its potential therapeutic properties in various scientific research studies. It has shown promising results in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, it has been studied for its anti-inflammatory and analgesic properties.
properties
IUPAC Name |
1-(methoxymethyl)-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]cyclobutane-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3/c1-23-13-18(9-3-10-18)17(22)19-12-14-5-7-15(8-6-14)20-11-2-4-16(20)21/h5-8H,2-4,9-13H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAFRXMUVVBQEJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1(CCC1)C(=O)NCC2=CC=C(C=C2)N3CCCC3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(methoxymethyl)-N-[4-(2-oxopyrrolidin-1-yl)benzyl]cyclobutanecarboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.